tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate
Overview
Description
Tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate is a useful research compound. Its molecular formula is C8H14F2N4O2 and its molecular weight is 236.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate can be achieved through a multi-step reaction pathway involving the protection of functional groups, nucleophilic substitution, and deprotection.", "Starting Materials": [ "tert-butyl carbamate", "3-bromo-2,2-difluoropropene", "sodium azide", "diethyl ether", "sodium bicarbonate", "water", "concentrated hydrochloric acid", "sodium hydroxide", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of tert-butyl carbamate", "tert-butyl carbamate is dissolved in diethyl ether and reacted with concentrated hydrochloric acid to form the hydrochloride salt. The salt is then treated with sodium bicarbonate to form the free base, which is then dissolved in diethyl ether and reacted with magnesium sulfate to remove any remaining water. The resulting solution is then treated with tert-butyl chloroformate to form the protected tert-butyl carbamate.", "Step 2: Nucleophilic substitution", "3-bromo-2,2-difluoropropene is dissolved in diethyl ether and added dropwise to a solution of sodium azide in water. The resulting mixture is stirred for several hours to allow for the formation of the azide intermediate. The protected tert-butyl carbamate from step 1 is then added to the azide intermediate and the resulting mixture is stirred for several hours to allow for the nucleophilic substitution reaction to occur. The reaction mixture is then filtered and the solvent is removed under reduced pressure to yield the crude product.", "Step 3: Deprotection", "The crude product from step 2 is dissolved in ethyl acetate and treated with sodium hydroxide to remove the tert-butyl protecting group. The resulting mixture is stirred for several hours and then acidified with concentrated hydrochloric acid to form the final product. The product is then extracted with ethyl acetate, dried over magnesium sulfate, and purified by column chromatography to yield tert-butyl N-(3-azido-2,2-difluoropropyl)carbamate." ] } | |
CAS No. |
2680534-27-2 |
Molecular Formula |
C8H14F2N4O2 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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